Cas no 1260795-13-8 (3-(3-chlorothiophen-2-yl)piperidine)

• Product Name: 3-(3-chlorothiophen-2-yl)piperidine
• CAS No: 1260795-13-8
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• CID: 6532793
• PubChem ID: 82658549
• Update Time: 2025-06-11

3-(3-chlorothiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorothiophen-2-yl)piperidine
• 1260795-13-8
• EN300-1984621

• Inchi： 1S/C9H12ClNS/c10-8-3-5-12-9(8)7-2-1-4-11-6-7/h3,5,7,11H,1-2,4,6H2
• InChI Key： HMRCCZCKOZDKAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1CNCCC1

Computed Properties

• Exact Mass: 201.0378983g/mol
• Monoisotopic Mass: 201.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(3-chlorothiophen-2-yl)piperidine

Professional Introduction to 3-(3-chlorothiophen-2-yl)piperidine (CAS No. 1260795-13-8)

3-(3-chlorothiophen-2-yl)piperidine, a compound with the chemical formula C₉H₈ClN, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a thiophene ring substituted with a chlorine atom at the 3-position and a piperidine moiety at the 2-position contributes to its unique chemical and pharmacological properties.

The compound's molecular structure is characterized by its aromatic thiophene ring and the nitrogen-containing piperidine ring, which are connected through a carbon-chlorine bond. This structural arrangement not only imparts stability to the molecule but also enhances its interactions with biological targets. The chlorine substituent on the thiophene ring is particularly noteworthy, as it can influence both the electronic properties and the metabolic pathways of the compound.

In recent years, 3-(3-chlorothiophen-2-yl)piperidine has garnered attention in academic and industrial research due to its promising pharmacological profile. Studies have demonstrated its potential in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and infectious diseases. The compound's ability to modulate neurotransmitter systems makes it a valuable candidate for further investigation in neuropharmacology.

One of the most compelling aspects of 3-(3-chlorothiophen-2-yl)piperidine is its interaction with serotonin receptors, particularly the 5-HT1A receptor. This interaction has been explored in preclinical studies as a potential treatment for conditions such as depression, anxiety, and PTSD. The compound's selectivity for these receptors suggests that it may have fewer side effects compared to existing serotonin reuptake inhibitors (SSRIs). Furthermore, its ability to cross the blood-brain barrier enhances its therapeutic potential for CNS disorders.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity and pharmacokinetic properties of 3-(3-chlorothiophen-2-yl)piperidine with high accuracy. Molecular docking studies have revealed that this compound can effectively bind to various protein targets, including enzymes and receptors involved in metabolic pathways. These findings provide a strong foundation for designing novel derivatives with enhanced efficacy and reduced toxicity.

The synthesis of 3-(3-chlorothiophen-2-yl)piperidine involves multi-step organic reactions, typically starting from commercially available precursors such as 2-thienylamine and 3-chlorobenzaldehyde. The reaction sequence often includes condensation, cyclization, and functional group transformations to achieve the desired product. Optimization of these synthetic routes is crucial for ensuring high yield and purity, which are essential for pharmaceutical applications.

From a medicinal chemistry perspective, 3-(3-chlorothiophen-2-yl)piperidine serves as a versatile scaffold for drug discovery. By modifying different parts of its structure, researchers can explore new pharmacological activities without losing the core properties that make it attractive for therapeutic development. For instance, replacing the chlorine atom with other substituents or altering the piperidine ring can lead to compounds with distinct biological profiles.

The compound's potential in antimicrobial therapy is another area of interest. Preliminary studies have shown that derivatives of 3-(3-chlorothiophen-2-yl)piperidine exhibit activity against various bacterial strains, including those resistant to conventional antibiotics. This finding is particularly relevant in light of the growing global concern over antibiotic resistance. Further research is needed to fully understand the mechanisms of action and to develop effective antimicrobial agents based on this scaffold.

In conclusion, 3-(3-chlorothiophen-2-yl)piperidine (CAS No. 1260795-13-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.